N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)thiophene-2-carboxamide

• IUPAC Name: N-(2-benzoyl-3,4-dihydro-1H-isoquinolin-7-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C21H18N2O2S/c24-20(19-7-4-12-26-19)22-18-9-8-15-10-11-23(14-17(15)13-18)21(25)16-5-2-1-3-6-16/h1-9,12-13H,10-11,14H2,(H,22,24)
• InChI Key: QNVBDSLETJACHA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C=CC(=C2)NC(=O)C3=CC=CS3)C(=O)C4=CC=CC=C4
• Molecular Formula: C21H18N2O2S
• Molecular Weight: 362.4 g/mol

Description

N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)thiophene-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the tetrahydroisoquinoline family, which is known for its diverse biological activities.

Mechanism of Action

The exact mechanism of action of N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)thiophene-2-carboxamide is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to modulate the activity of various ion channels, including voltage-gated sodium channels, calcium channels, and potassium channels. It has also been shown to interact with various neurotransmitter systems, including the GABAergic and glutamatergic systems.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In animal studies, this compound has been shown to have anticonvulsant, analgesic, and anti-inflammatory properties. It has also been shown to exhibit anticancer activity in various tumor models. However, the precise biochemical and physiological effects of this compound are still being investigated.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)thiophene-2-carboxamide in lab experiments is its diverse biological activities. This compound has been shown to exhibit a range of pharmacological effects, making it a useful tool for investigating various biological pathways. However, one of the limitations of using this compound is its complex structure, which may make it difficult to synthesize and purify in large quantities.

Future Directions

There are many potential future directions for the research on N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)thiophene-2-carboxamide. One area of interest is the development of new analogs with improved pharmacokinetic properties. Another area of interest is the investigation of the mechanism of action of this compound, which may lead to the discovery of new therapeutic targets. Additionally, the anticancer activity of this compound could be further explored, with the aim of developing new cancer treatments. Finally, the potential use of this compound in the treatment of neurological disorders, such as epilepsy and chronic pain, could also be investigated.

Synthesis Methods

The synthesis of N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)thiophene-2-carboxamide involves the reaction of 2-benzoyl-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with thiophene-2-amine in the presence of a base to yield the desired product. The synthesis of this compound has been reported in the literature, and various modifications of the reaction conditions have been explored to optimize the yield and purity of the product.

Scientific Research Applications

N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)thiophene-2-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. This compound has been shown to exhibit a range of biological activities, including anticonvulsant, analgesic, anti-inflammatory, and anticancer properties.